(3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride
Description
“(3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride” is a chemical compound with the molecular formula C11H15NO2 . It is also known by other names such as 4-Amino-3-(4-methylphenyl)butanoic acid .
Molecular Structure Analysis
The molecular structure of “(3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride” consists of 11 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The average mass of the molecule is 193.242 Da and the monoisotopic mass is 193.110275 Da .Scientific Research Applications
Synthesis and Antimicrobial Activity
One application involves the synthesis of N-Substituted-β-amino acid derivatives containing 2-Hydroxyphenyl, Benzo[b]phenoxazine, and Quinoxaline moieties. These derivatives were found to exhibit good antimicrobial activity against bacteria such as Staphylococcus aureus and Mycobacterium luteum, and significant antifungal activity against fungi like Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).
Crystal Engineering and Material Science
Another application is in crystal engineering, where the molecule is used as a tool for multicomponent crystal formation. In a study on baclofen, which shares a similar structure, the interactions between baclofen and various carboxylic acids were analyzed to understand conformation and protonation properties, highlighting the potential of gamma amino acids in crystal engineering (Báthori & Kilinkissa, 2015).
Pharmaceutical Applications
In pharmaceutical research, derivatives of γ-aminobutyric acid, which have structural similarities, are explored for their pharmacological activities. The synthesis and structure analysis of 3,4-disubstituted aminobutyric acids demonstrate the potential of these compounds in developing new pharmacologically active substances (Vasil'eva et al., 2016).
Enantiomer Separation and Synthesis
The enzymatic resolution of racemic mixtures to obtain optically pure compounds is another significant application. For example, the separation of enantiomers of 3-hydroxy-4-(tosyloxy)butanenitrile led to the synthesis of (R)-GABOB and (R)-carnitine hydrochloride, showcasing the importance of such compounds in synthesizing bioactive molecules (Kamal et al., 2007).
Molecular Docking and Biological Activities
Further, the molecule's derivatives have been studied for their binding potential and biological activities through molecular docking and vibrational studies. These studies provide insights into the compound's interactions with biological targets and its potential as a pharmacological agent (Vanasundari et al., 2018).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the carboxylic acid group, reduction of the ketone group, and coupling of the resulting alcohol with an amine to form the final product.", "Starting Materials": [ "4-methylacetophenone", "methylmagnesium bromide", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "3-chloro-1-propanol", "sodium bicarbonate", "3-aminobutanoic acid" ], "Reaction": [ "Protection of the carboxylic acid group by reaction with 3-chloro-1-propanol in the presence of sodium bicarbonate", "Reduction of the ketone group using methylmagnesium bromide in diethyl ether", "Coupling of the resulting alcohol with 3-aminobutanoic acid in the presence of hydrochloric acid to form the final product, (3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride" ] } | |
CAS RN |
331846-96-9 |
Product Name |
(3R)-3-amino-4-(4-methylphenyl)butanoic acid hydrochloride |
Molecular Formula |
C11H16ClNO2 |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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